93-91-4

Benzoylacetone

In Stock

• CAS RN:
• 93-91-4

• Formula:
• C10H10O2

• InChI:
• InChI=1S/C10H10O2/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6H,7H2,1H3

• InChIKey:
• CVBUKMMMRLOKQR-UHFFFAOYSA-N

• Benzoylacetone has antibacterial activity.

Heroin hydrochloride monohydrate

In Stock

• CAS RN:
• 5893-91-4

• Formula:
• C21H26ClNO6

• InChI:
• InChI=1S/C21H23NO5.ClH.H2O/c1-11(23)25-16-6-4-13-10-15-14-5-7-17(26-12(2)24)20-21(14,8-9-22(15)3)18(13)19(16)27-20;;/h4-7,14-15,17,20H,8-10H2,1-3H3;1H;1H2/t14-,15+,17-,20-,21-;;/m0../s1

• InChIKey:
• RXHOCRVNZZBATK-NRXBBNKASA-N

• Heroin hydrochloride monohydrate is a useful research compound. Its molecular formula is C21H26ClNO6 and its molecular weight is 423.9 g/mol. The purity is usually 95%.

2-(3-methylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline

In Stock

• CAS RN:
• 5693-91-4

• Formula:
• C21H20N2O

• InChI:
• InChI=1S/C21H20N2O/c1-15-7-6-8-16(13-15)20-14-18(21(24)23-11-4-5-12-23)17-9-2-3-10-19(17)22-20/h2-3,6-10,13-14H,4-5,11-12H2,1H3

• InChIKey:
• WFXXBDZBDMLXBR-UHFFFAOYSA-N

• 2-(3-methylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline is a useful research compound. Its molecular formula is C21H20N2O and its molecular weight is 316.4 g/mol. The purity is usually 95%.

(5r)-5-Hydroxy-4-{2-[(2r,4ar,8ar)-1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl]ethyl}furan-2(5h)-one

• CAS RN:
• 92593-91-4

• Formula:
• C20H30O3

• InChI:
• InChI=1S/C20H30O3/c1-13-6-5-7-16-19(13,3)10-8-14(2)20(16,4)11-9-15-12-17(21)23-18(15)22/h6,12,14,16,18,22H,5,7-11H2,1-4H3/t14-,16+,18-,19+,20?/m1/s1

• InChIKey:
• LVSCWEDTMWAASP-AQEMGIOASA-N

• (5r)-5-Hydroxy-4-{2-[(2r,4ar,8ar)-1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl]ethyl}furan-2(5h)-one, also known as (5r)-5-Hydroxy-4-{2-[(2r,4ar,8ar)-1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl]ethyl}furan-2(5h)-one, is a useful research compound. Its molecular formula is C20H30O3 and its molecular weight is 318.4 g/mol. The purity is usually 95%.

Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate

In Stock

• CAS RN:
• 50593-91-4

• Formula:
• C7H7BrN2O2S

• InChI:
• InChI=1S/C7H7BrN2O2S/c1-12-6(11)5-4(8)3-9-7(10-5)13-2/h3H,1-2H3

• InChIKey:
• MYZJIEWTRJTWCD-UHFFFAOYSA-N

• Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C7H7BrN2O2S and its molecular weight is 263.11 g/mol. The purity is usually 95%.

1-ethyl-8,9-dimethoxy-1,10b-dimethyl-1,5,6,10b-tetrahydro[1,3]oxazolo[4,3-a]isoquinolin-3-one

• CAS RN:
• 296793-91-4

• Formula:
• C17H23NO4

• InChI:
• InChI=1S/C17H23NO4/c1-6-16(2)17(3)12-10-14(21-5)13(20-4)9-11(12)7-8-18(17)15(19)22-16/h9-10H,6-8H2,1-5H3

• InChIKey:
• BCCYHXKJZBWZHP-UHFFFAOYSA-N

• 1-ethyl-8,9-dimethoxy-1,10b-dimethyl-1,5,6,10b-tetrahydro[1,3]oxazolo[4,3-a]isoquinolin-3-one is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.

2,4-Dichlorobenzaldehyde isonicotinoyl hydrazone

Usually In Stock

• CAS RN:
• 144293-91-4

• Formula:
• C13H9Cl2N3O

• InChI:
• InChI=1S/C13H9Cl2N3O/c14-11-2-1-10(12(15)7-11)8-17-18-13(19)9-3-5-16-6-4-9/h1-8H,(H,18,19)/b17-8+

• InChIKey:
• MCYZXLQRWHJGIT-CAOOACKPSA-N

• 2,4-Dichlorobenzaldehyde isonicotinoyl hydrazone is a useful research compound. Its molecular formula is C13H9Cl2N3O and its molecular weight is 294.14. The purity is usually 95%.

4,4,5,5-Tetramethyl-2-[2-(2-methylprop-2-enyl)phenyl]-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 372193-91-4

• Formula:
• C16H23BO2

• InChI:
• InChI=1S/C16H23BO2/c1-12(2)11-13-9-7-8-10-14(13)17-18-15(3,4)16(5,6)19-17/h7-10H,1,11H2,2-6H3

• InChIKey:
• YMVRQJAAHXUQLV-UHFFFAOYSA-N

• 4,4,5,5-Tetramethyl-2-[2-(2-methylprop-2-enyl)phenyl]-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C16H23BO2 and its molecular weight is 258.17. The purity is usually 95%.

N-(2-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872993-91-4

• Formula:
• C22H18F2N6O2S

• InChI:
• InChI=1S/C22H18F2N6O2S/c23-15-6-7-17(16(24)12-15)26-20(31)13-33-21-9-8-18-27-28-19(30(18)29-21)10-11-25-22(32)14-4-2-1-3-5-14/h1-9,12H,10-11,13H2,(H,25,32)(H,26,31)

• InChIKey:
• BYKFTRYQCFJHNL-UHFFFAOYSA-N

• N-(2-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H18F2N6O2S and its molecular weight is 468.48. The purity is usually 95%.

3-(2-methoxyphenyl)-9-(pyridin-3-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

In Stock

• CAS RN:
• 929493-91-4

• Formula:
• C24H20N2O4

• InChI:
• InChI=1S/C24H20N2O4/c1-28-21-7-3-2-6-17(21)20-14-29-24-18(23(20)27)8-9-22-19(24)13-26(15-30-22)12-16-5-4-10-25-11-16/h2-11,14H,12-13,15H2,1H3

• InChIKey:
• IJHBHRSYETZOEF-UHFFFAOYSA-N

• 3-(2-methoxyphenyl)-9-(pyridin-3-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C24H20N2O4 and its molecular weight is 400.434. The purity is usually 95%.

3-Chloro-2-fluorobenzylzinc bromide, 0.5M in THF

In Stock

• CAS RN:
• 869893-91-4

• Formula:
• C7H5BrClFZn

• InChI:
• InChI=1S/C7H5ClF.BrH.Zn/c1-5-3-2-4-6(8)7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1

• InChIKey:
• FCWHIPBTQJOEMC-UHFFFAOYSA-M

• 3-Chloro-2-fluorobenzylzinc bromide, 0.5M in THF is a useful research compound. Its molecular formula is C7H5BrClFZn and its molecular weight is 288.8 g/mol. The purity is usually 95%.

2-Methyl-3'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-91-4

• Formula:
• C19H21NO

• InChI:
• InChI=1S/C19H21NO/c1-15-7-2-3-10-18(15)19(21)17-9-6-8-16(13-17)14-20-11-4-5-12-20/h2-3,6-10,13H,4-5,11-12,14H2,1H3

• InChIKey:
• LORWFFGGNYWDIR-UHFFFAOYSA-N

• 2-Methyl-3'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.

N-Butylfluorescein

In Stock

• CAS RN:
• 335193-91-4

• Formula:
• C24H20O5

• InChI:
• InChI=1S/C24H20O5/c1-2-3-12-27-16-9-11-20-22(14-16)28-21-13-15(25)8-10-19(21)24(20)18-7-5-4-6-17(18)23(26)29-24/h4-11,13-14,25H,2-3,12H2,1H3

• InChIKey:
• UMLSFGLXYOSGJH-UHFFFAOYSA-N

• N-Butylfluorescein is a fluorescent compound that displays excitation/emission maxima of 467/512 nm, respectively. It has been used in the synthesis of butyl fluorescein myo-inositol phosphate (butyl FLIP), a fluorogenic substrate of phosphatidylinositol-specific phospholipase C (PI-PLC).
  
  

2-(Difluoromethoxy)-1,4-difluorobenzene

In Stock

• CAS RN:
• 1404193-91-4

• Formula:
• C7H4F4O

• InChI:
• InChI=1S/C7H4F4O/c8-4-1-2-5(9)6(3-4)12-7(10)11/h1-3,7H

• InChIKey:
• AHWGAPYKFCCAGL-UHFFFAOYSA-N

• 2-(Difluoromethoxy)-1,4-difluorobenzene is a useful research compound. Its molecular formula is C7H4F4O and its molecular weight is 180.1 g/mol. The purity is usually 95%.

2-(2-chloro-6-fluorophenyl)-N-{[4-(furan-3-yl)thiophen-2-yl]methyl}acetamide

Usually In Stock

• CAS RN:
• 2379993-91-4

• Formula:
• C17H13ClFNO2S

• InChI:
• InChI=1S/C17H13ClFNO2S/c18-15-2-1-3-16(19)14(15)7-17(21)20-8-13-6-12(10-23-13)11-4-5-22-9-11/h1-6,9-10H,7-8H2,(H,20,21)

• InChIKey:
• ZNLVYEUDYQVLGY-UHFFFAOYSA-N

• 2-(2-chloro-6-fluorophenyl)-N-{[4-(furan-3-yl)thiophen-2-yl]methyl}acetamide is a useful research compound. Its molecular formula is C17H13ClFNO2S and its molecular weight is 349.8. The purity is usually 95%.

3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride

In Stock

• CAS RN:
• 1158293-91-4

• Formula:
• C8H18ClNO2

• InChI:
• InChI=1S/C8H17NO2.ClH/c1-6(2)9(4)5-7(3)8(10)11;/h6-7H,5H2,1-4H3,(H,10,11);1H

• InChIKey:
• BHCOPZIXWDTMOI-UHFFFAOYSA-N

• 3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO2 and its molecular weight is 195.69. The purity is usually 95%.

3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride

• CAS RN:
• 1119449-49-8; 1158293-91-4

• Formula:
• C8H18ClNO2

• InChI:
• InChI=1S/C8H17NO2.ClH/c1-6(2)9(4)5-7(3)8(10)11;/h6-7H,5H2,1-4H3,(H,10,11);1H

• InChIKey:
• BHCOPZIXWDTMOI-UHFFFAOYSA-N

• 3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO2 and its molecular weight is 195.69. The purity is usually 95%.